Cas no 66788-66-7 (1,3-Dioxane-4,6-dione, 5,5'-(phenylmethylene)bis[2,2-dimethyl-)

• Product Name: 1,3-Dioxane-4,6-dione, 5,5'-(phenylmethylene)bis[2,2-dimethyl-
• CAS No: 66788-66-7
• MF: C₁₉H₂₀O₈
• MW: 376.357306480408
• CID: 395774
• PubChem ID: 4031179
• Update Time: 2025-04-19

1,3-Dioxane-4,6-dione, 5,5'-(phenylmethylene)bis[2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-yl)-phenylmethyl]-2,2-dimethyl-1,3-dioxane-4,6-dione
• Oprea1_833789
• AKOS000277742
• DTXSID10398647
• 66788-66-7
• 1,3-Dioxane-4,6-dione, 5,5'-(phenylmethylene)bis[2,2-dimethyl-

• Inchi： 1S/C19H20O8/c1-18(2)24-14(20)12(15(21)25-18)11(10-8-6-5-7-9-10)13-16(22)26-19(3,4)27-17(13)23/h5-9,11-13H,1-4H3
• InChI Key： GBRZPNWEKQESRB-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OC(C(C1=O)C(C1C=CC=CC=1)C1C(=O)OC(C)(C)OC1=O)=O

Computed Properties

• Exact Mass: 376.1158
• Monoisotopic Mass: 376.11581759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.2